Cas no 41814-60-2 (1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole)
41814-60-2 structure
Product Name:1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
CAS No:41814-60-2
MF:C9H7N3S
MW:189.236979722977
CID:1516180
PubChem ID:253144
Update Time:2025-04-21
1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
- 3-Methyl-8-thia-1.2.3a-triaza-cyclopent<
- a>
- inden
- CTK4I5261
- AC1L5NIL
- SureCN11536976
- NCIOpen2_000859
- 3-Methyl-s-triazolo(3,4-b)benzothiazol
- 3-methyl-benzo[4,5]thiazolo[2,3-c][1,2,4]triazole
- 3-Methyl[1,2,4]triazolo[3,4-b][1,3]benzothiazole
- NSC75706
- 3-Methyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole
- 3-methyl-s-triazolo(3,4-b)benzothiazole
- AC1Q4YIZ
- 3-Methyl-8-thia-1.2.3a-triaza-cyclopent< a> inden; CTK4I5261; AC1L5NIL; SureCN11536976; NCIOpen2_000859; 3-Methyl-s-triazolo(3,4-b)benzothiazol; 3-methyl-benzo[4,5]thiazolo[2,3-c][1,2,4]triazole; 3-Methyl[1,2,4]triazolo[3,4-b][1,3]benzothiazole; NSC75706; 3-Methyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole; 3-methyl-s-triazolo(3,4-b)benzothiazole; AC1Q4YIZ;
- S-TRIAZOLO(3,4-B)BENZOTHIAZOLE, 3-METHYL-
- CCG-54055
- DS-014264
- 3-METHYL-1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE
- AKOS006295670
- SCHEMBL11536976
- XMEQXRMNVMZFAB-UHFFFAOYSA-N
- UNII-S74H590ZEB
- SR-01000643177-1
- NSC 75706
- DTXSID90194624
- 1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE, 3-METHYL-
- 3-methylbenzo[4,5]thiazolo[2,3-c][1,2,4]triazole
- 41814-60-2
- NSC-75706
- S74H590ZEB
-
- Inchi: 1S/C9H7N3S/c1-6-10-11-9-12(6)7-4-2-3-5-8(7)13-9/h2-5H,1H3
- InChI Key: XMEQXRMNVMZFAB-UHFFFAOYSA-N
- SMILES: S1C2=NN=C(C)N2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 191.05187
- Monoisotopic Mass: 189.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- PSA: 18.84
- LogP: 2.25240
1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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